Cas no 947534-62-5 (2-(Difluoromethoxy)-6-fluoropyridine)

• Product Name: 2-(Difluoromethoxy)-6-fluoropyridine
• CAS No: 947534-62-5
• MF: C₆H₄F₃NO
• MW: 163.09727191925
• MDL: MFCD09258966
• CID: 69640
• PubChem ID: 26985479
• Update Time: 2025-10-29

2-(Difluoromethoxy)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-6-fluoropyridine
• 2-FLUORO-6-(DIFLUOROMETHOXY)PYRIDINE
• 2-fluoro-6-difluoromethoxy pyridine
• 2-(Difluoromethoxy)-6-fluoropyridine (ACI)
• 2-fluoro-6-difluoromethoxypyridine
• DB-011031
• AKOS006344291
• 2-(difluoromethoxy)-6-fluoro-pyridine
• SB85828
• EN300-6498713
• CS-0256588
• DTXSID20650445
• J-506368
• MFCD09258966
• 947534-62-5
• SCHEMBL17548201
• BCP10175
• AS-46130
• Difluoromethyl 6-fluoropyridin-2-yl ether
• IACWJJQKDUBNHE-UHFFFAOYSA-N
• CL8877

• MDL： MFCD09258966
• Inchi： 1S/C6H4F3NO/c7-4-2-1-3-5(10-4)11-6(8)9/h1-3,6H
• InChI Key： IACWJJQKDUBNHE-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(OC(F)F)N=1

Computed Properties

• Exact Mass: 163.024
• Monoisotopic Mass: 163.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1A^2

Experimental Properties

• Density: 1.335
• Boiling Point: 138.665°C at 760 mmHg
• Flash Point: 37.664°C
• Refractive Index: 1.426
• PSA: 22.12000
• LogP: 1.82210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-(Difluoromethoxy)-6-fluoropyridine

Recent Advances in the Study of 2-(Difluoromethoxy)-6-fluoropyridine (CAS: 947534-62-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(Difluoromethoxy)-6-fluoropyridine (CAS: 947534-62-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its difluoromethoxy and fluorine substituents, has been explored for its role in drug discovery, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have highlighted its utility as a versatile building block in medicinal chemistry, enabling the synthesis of bioactive molecules with enhanced pharmacokinetic profiles.

One of the key areas of research involving 2-(Difluoromethoxy)-6-fluoropyridine is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have utilized this compound as a core scaffold to develop selective inhibitors targeting specific kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 2-(Difluoromethoxy)-6-fluoropyridine in inhibiting aberrant kinase activity in cancer cell lines, with promising results in preclinical models.

In addition to its role in kinase inhibition, 2-(Difluoromethoxy)-6-fluoropyridine has also been investigated for its antimicrobial properties. The presence of fluorine atoms in its structure enhances its ability to penetrate bacterial cell membranes, making it a valuable candidate for the development of new antibiotics. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of several analogs of this compound, showing potent activity against drug-resistant bacterial strains. These findings underscore the potential of 2-(Difluoromethoxy)-6-fluoropyridine as a lead compound in the fight against antimicrobial resistance.

The synthetic pathways for 2-(Difluoromethoxy)-6-fluoropyridine have also been a focus of recent research. Advances in fluorination techniques and catalytic methods have enabled more efficient and scalable production of this compound. A 2022 publication in Organic Process Research & Development detailed a novel catalytic approach that significantly improves the yield and purity of 2-(Difluoromethoxy)-6-fluoropyridine, addressing previous challenges in its large-scale synthesis. This development is expected to facilitate further exploration of its applications in drug discovery and development.

Looking ahead, the potential of 2-(Difluoromethoxy)-6-fluoropyridine extends beyond its current applications. Ongoing research is exploring its use in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. Furthermore, its incorporation into drug delivery systems, such as nanoparticles and prodrugs, is being investigated to enhance its bioavailability and target specificity. As the understanding of its mechanistic actions deepens, 2-(Difluoromethoxy)-6-fluoropyridine is poised to play an increasingly important role in the development of next-generation therapeutics.

In conclusion, the compound 2-(Difluoromethoxy)-6-fluoropyridine (CAS: 947534-62-5) represents a promising avenue for research in chemical biology and pharmaceutical sciences. Its versatility, combined with recent advancements in synthesis and application, positions it as a valuable tool for drug discovery. Continued exploration of its properties and potential will likely yield further breakthroughs, contributing to the advancement of medical science and the development of innovative therapies.